Cas no 2680746-38-5 (2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid
• CAS No: 2680746-38-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5648005
• PubChem ID: 165941468
• Update Time: 2025-11-01

2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680746-38-5
• EN300-28274577
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[3.1.0]hexane-2-carboxylic acid
• 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid

• Inchi： 1S/C11H15NO4/c1-2-5-16-10(15)12-11(9(13)14)4-3-7-6-8(7)11/h2,7-8H,1,3-6H2,(H,12,15)(H,13,14)
• InChI Key： WLUTVPGPUJCPTK-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2CC21)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid

Introduction to 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid (CAS No. 2680746-38-5)

2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid, identified by the CAS number 2680746-38-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This bicyclic structure, featuring a propenyl ether moiety and an amino carbonyl group, presents a unique framework that is highly versatile for medicinal chemistry applications. The compound's architecture not only suggests potential roles in drug design but also opens avenues for exploring novel synthetic pathways and biological interactions.

The bicyclo3.1.0hexane core of this molecule is a three-membered fused ring system that introduces conformational constraints, which can be exploited to modulate binding affinity and selectivity in drug targets. This structural motif is particularly intriguing because it mimics certain natural product scaffolds that have demonstrated biological activity across various therapeutic areas. The presence of the (prop-2-en-1-yloxy)carbonylamino substituent further enhances the compound's complexity, providing a site for functionalization that could be tailored to interact with specific biological receptors or enzymes.

In recent years, there has been a surge in interest regarding heterocyclic compounds with bridged ring systems due to their demonstrated efficacy in modulating biological pathways. Studies have shown that such structures can exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development. The 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid (CAS No. 2680746-38-5) fits well within this trend, as its bicyclic nature offers a rigid scaffold that can be fine-tuned to achieve optimal interactions with biological targets.

One of the most compelling aspects of this compound is its potential utility in the development of enzyme inhibitors. The amino carbonyl group and the propenyl ether functionality provide multiple sites for hydrogen bonding and hydrophobic interactions, which are critical for enzyme-substrate binding. Recent research has highlighted the importance of such structural features in designing small-molecule inhibitors that can effectively disrupt pathological processes. For instance, derivatives of this compound have been explored as inhibitors of proteases involved in inflammatory responses, where the precise spatial arrangement of functional groups is crucial for achieving high affinity and selectivity.

The synthesis of 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid (CAS No. 2680746-38-5) represents a significant challenge due to the complexity of its cyclic system and the need for precise regioselectivity during functionalization. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high fidelity. Modern techniques, such as transition-metal-catalyzed cyclizations and asymmetric hydrogenations, have enabled chemists to access complex scaffolds that were previously inaccessible or too laborious to synthesize.

Moreover, computational chemistry has played an indispensable role in the design and optimization of this compound. Molecular modeling studies have been instrumental in predicting how different substituents might influence binding interactions with potential drug targets. By leveraging computational tools, researchers can rapidly screen numerous structural variations and identify promising candidates for further experimental validation. This interdisciplinary approach has accelerated the discovery process and has led to the identification of novel pharmacophores that could be incorporated into next-generation therapeutics.

The biological activity of 2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid (CAS No. 2680746-38-5) has been preliminarily investigated in several preclinical studies, where it has shown promise as a modulator of various biological pathways. For example, early studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production and signaling cascades. Additionally, its structural features make it a viable candidate for developing treatments against neurological disorders, where precise targeting of specific receptors is essential.

The future prospects for this compound are vast, with ongoing research aimed at expanding its chemical space through diversification strategies such as halogenation, alkylation, and heterocyclic ring-fusion reactions. By systematically modifying its core structure, scientists hope to uncover new biological activities and improve therapeutic efficacy while maintaining favorable pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion,2-{(prop-2-en-1-yloxy)carbonylamino}bicyclo3.1.0hexane-2-carboxylic acid (CAS No. 2680746-38-5) represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents with significant potential in medicine today.